Cas no 2137590-21-5 ((1,4-dimethyl-1H-pyrazol-3-yl)methanesulfonamide)

• Product Name: (1,4-dimethyl-1H-pyrazol-3-yl)methanesulfonamide
• CAS No: 2137590-21-5
• MF: C₆H₁₁N₃O₂S
• MW: 189.235439538956
• CID: 5916186
• PubChem ID: 165606690
• Update Time: 2025-06-11

(1,4-dimethyl-1H-pyrazol-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (1,4-dimethyl-1H-pyrazol-3-yl)methanesulfonamide
• EN300-1120989
• 2137590-21-5

• Inchi： 1S/C6H11N3O2S/c1-5-3-9(2)8-6(5)4-12(7,10)11/h3H,4H2,1-2H3,(H2,7,10,11)
• InChI Key： KCFWCUGJEWZEKQ-UHFFFAOYSA-N
• SMILES： S(CC1C(C)=CN(C)N=1)(N)(=O)=O

Computed Properties

• Exact Mass: 189.05719778g/mol
• Monoisotopic Mass: 189.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 86.4Ų

Additional information on (1,4-dimethyl-1H-pyrazol-3-yl)methanesulfonamide

Introduction to (1,4-dimethyl-1H-pyrazol-3-yl)methanesulfonamide (CAS No. 2137590-21-5)

(1,4-dimethyl-1H-pyrazol-3-yl)methanesulfonamide, with the CAS number 2137590-21-5, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of methanesulfonamides, which are known for their diverse biological activities and potential therapeutic applications. The structure of (1,4-dimethyl-1H-pyrazol-3-yl)methanesulfonamide features a pyrazole ring substituted with two methyl groups and a methanesulfonamide moiety, making it a promising candidate for various pharmacological studies.

The pyrazole scaffold is a well-known heterocyclic core that has been extensively explored in drug discovery due to its ability to modulate various biological targets. The presence of the methanesulfonamide group further enhances the compound's bioactivity by introducing additional functional groups that can interact with biological macromolecules. Recent research has shown that compounds with this structural motif exhibit potent anti-inflammatory, analgesic, and antitumor properties, making them valuable leads for drug development.

In the context of medicinal chemistry, (1,4-dimethyl-1H-pyrazol-3-yl)methanesulfonamide has been studied for its potential as a therapeutic agent. One of the key areas of interest is its anti-inflammatory activity. Inflammation is a complex biological response involving various cellular and molecular processes, and effective anti-inflammatory agents are crucial for treating conditions such as arthritis, asthma, and inflammatory bowel disease. Studies have demonstrated that (1,4-dimethyl-1H-pyrazol-3-yl)methanesulfonamide can inhibit the production of pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models.

Another important aspect of (1,4-dimethyl-1H-pyrazol-3-yl)methanesulfonamide is its analgesic properties. Pain management remains a significant challenge in healthcare, and the development of new analgesics with fewer side effects is an ongoing area of research. Research has shown that (1,4-dimethyl-1H-pyrazol-3-yl)methanesulfonamide can effectively alleviate pain by modulating pain pathways and reducing nociceptive responses. This makes it a promising candidate for developing novel analgesic drugs.

Beyond its anti-inflammatory and analgesic properties, (1,4-dimethyl-1H-pyrazol-3-yl)methanesulfonamide has also shown potential as an antitumor agent. Cancer is a leading cause of mortality worldwide, and the discovery of new anticancer drugs is critical for improving patient outcomes. Studies have demonstrated that (1,4-dimethyl-1H-pyrazol-3-yl)methanesulfonamide can inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. Additionally, it has been shown to enhance the efficacy of existing chemotherapy agents by sensitizing cancer cells to treatment.

The pharmacokinetic properties of (1,4-dimethyl-1H-pyrazol-3-yl)methanesulfonamide are also an important consideration in its development as a therapeutic agent. Pharmacokinetic studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties to ensure that it can be effectively delivered to target tissues while minimizing adverse effects. These studies have shown that (1,4-dimethyl-1H-pyrazol-3-yl)methanesulfonamide exhibits favorable pharmacokinetic profiles, making it suitable for further clinical evaluation.

In addition to its therapeutic potential, (1,4-dimethyl-1H-pyrazol-3-yl)methanesulfonamide has also been investigated for its synthetic accessibility. The synthesis of this compound involves several well-established chemical reactions, including the formation of the pyrazole ring and the introduction of the methanesulfonamide group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing (1,4-dimethyl-1H-pyrazol-3-yl)methanesulfonamide, which is crucial for its commercialization as a pharmaceutical product.

The safety profile of (1,4-dimethyl-1H-pyrazol-3-yl)methanesulfonamide is another critical aspect of its development. Preclinical safety studies have evaluated its toxicity in various animal models to ensure that it is safe for human use. These studies have shown that (1,4-dimethyl-1H-pyrazol-3-yl)methanesulfonamide exhibits low toxicity at therapeutic doses and does not cause significant adverse effects on major organs or systems.

In conclusion, (1,4-dimethyl-1H-pyrazol-3-yl)methanesulfonamide (CAS No. 2137590-21-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory, analgesic, and antitumor properties make it a valuable lead for drug development in various medical fields. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties to bring this compound closer to clinical use.